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Compound of Interest

Compound Name: Hexafluoroglutaric anhydride

Cat. No.: B1294290

For Researchers, Scientists, and Drug Development Professionals

This guide provides a focused overview of the core physicochemical properties of
hexafluoroglutaric anhydride, a fluorinated organic compound of interest in various chemical
syntheses. The data presented is compiled from verified chemical data sources, offering a
reliable reference for laboratory and research applications.

Quantitative Data Summary

The molecular weight and density of hexafluoroglutaric anhydride are fundamental
parameters for its use in chemical reactions and process development. The following table
summarizes these key quantitative attributes.

Parameter Value Units Conditions
Molecular Weight 222.04 g/mol

Density 1.654[1][2][3] g/mL at 25 °C
Alternate Density 1.76[4] g/cm3 Not specified

Experimental Protocols
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The determination of the molecular weight and density of a chemical compound like
hexafluoroglutaric anhydride follows established laboratory procedures. While specific,
detailed experimental protocols for this particular compound are not publicly available, the
following outlines the standard methodologies that would be employed.

1. Molecular Weight Determination (Mass Spectrometry)

Mass spectrometry is the primary method for determining the molecular weight of a compound
with high accuracy.

e Principle: This technique measures the mass-to-charge ratio (m/z) of ionized molecules. By
ionizing the sample and analyzing the resulting spectrum, the molecular weight of the parent
ion can be determined.

o Methodology:

[¢]

Sample Preparation: A dilute solution of hexafluoroglutaric anhydride is prepared in a
suitable volatile solvent (e.g., acetonitrile).

o lonization: The sample is introduced into the mass spectrometer and ionized. Common
ionization techniques for a molecule of this type would include Electron lonization (EI) or
Electrospray lonization (ESI).

o Analysis: The ions are accelerated and separated based on their mass-to-charge ratio by
an analyzer (e.g., quadrupole, time-of-flight).

o Detection: The detector records the abundance of ions at each m/z value, generating a
mass spectrum. The peak corresponding to the intact molecule (molecular ion) provides
the molecular weight. For hexafluoroglutaric anhydride, this would be expected at
approximately m/z 222.04.

2. Density Measurement (Pycnometry)
The density of a liquid can be accurately determined using a pycnometer.

o Principle: This method involves determining the mass of a precise volume of the liquid.
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o Methodology:

o Calibration: The empty pycnometer is weighed. It is then filled with a reference liquid of
known density (e.g., deionized water) at a specific temperature (e.g., 25 °C), and weighed
again to determine the exact volume of the pycnometer.

o Measurement: The pycnometer is cleaned, dried, and then filled with hexafluoroglutaric
anhydride.

o Weighing: The filled pycnometer is weighed at the same controlled temperature.

o Calculation: The density is calculated by dividing the mass of the hexafluoroglutaric
anhydride by the calibrated volume of the pycnometer.

Logical Workflow for Compound Characterization

The process of characterizing a chemical compound like hexafluoroglutaric anhydride
involves a logical sequence of steps to confirm its identity and purity. The following diagram
illustrates a typical workflow.
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Caption: Workflow for Physicochemical Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Hexafluoroglutaric
Anhydride: Physicochemical Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294290#hexafluoroglutaric-anhydride-molecular-
weight-and-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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